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Feigrisolide A: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Feigrisolide A, a naturally occurring lactone, has been the subject of chemical and biological
investigation. Initial structural elucidation has since been revised, with definitive studies now
identifying Feigrisolide A as (-)-nonactic acid, a key building block of the macrotetrolide
antibiotic nonactin. This guide provides an in-depth overview of the chemical properties,
biological activities, and experimental protocols associated with (-)-nonactic acid, the true
identity of Feigrisolide A. While direct involvement in specific signaling pathways remains an
area of active research, its role as a precursor to the potent ionophore nonactin provides
significant insight into its mechanism of action.

Chemical Properties and Identification

Initial reports on Feigrisolide A described a novel lactone structure. However, subsequent total
synthesis and spectroscopic analysis led to a structural revision, conclusively demonstrating
that Feigrisolide A is identical to (-)-nonactic acid.[1][2][3]

Table 1: Chemical and Physical Properties of (-)-Nonactic Acid (Feigrisolide A)
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Property Value Reference
CAS Number 3688-54-8 (for nonactic acid) [4]
Molecular Formula C10H1804 [4]
Molecular Weight 202.25 g/mol [4]

(2R,3R,4S,5R)-5-(( S)-1-
hydroxyethyl)-4-

IUPAC Name
methyltetrahydrofuran-2-
carboxylic acid
Appearance Colorless oil [5]
Soluble in methanol, ethanol,
Solubility DMSO, and ethyl acetate. [6]

Insoluble in water.

Biological Activity and Mechanism of Action

(-)-Nonactic acid, as a monomeric unit of nonactin, contributes to the significant biological
profile of the parent macrotetrolide. While the dimer of nonactic acid has been shown to lack
antibacterial and antifungal activities, the assembled nonactin molecule exhibits a range of
biological effects.[7]

The primary mechanism of action of nonactin is its function as an ionophore, with a high
selectivity for potassium ions.[8] This ability to transport cations across biological membranes
disrupts ion gradients, leading to various cellular effects.

Key Biological Activities:
¢ Antibacterial: Nonactin is active against a range of Gram-positive bacteria.[8]

o Antitumor: It displays cytotoxic activities and can inhibit drug efflux in multiple drug-resistant
cancers.[6][9]

¢ |nsecticidal and Acaricidal: Derivatives of nonactic acid have shown insecticidal and
acaricidal properties.[10][11]
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e Plant Growth Promotion: Some studies have indicated a role in promoting plant growth.[10]
[11]

The biological activity of nonactin is critically dependent on the alternating stereochemistry of
its nonactic acid subunits. Both the (+) and (-) enantiomers are required for the formation of a
functional ionophore capable of binding and transporting ions.[8]

Experimental Protocols
Isolation of (-)-Nonactic Acid from Streptomyces sp.

(-)-Nonactic acid can be isolated from the culture broth of various Streptomyces species,
including Streptomyces griseus.[1] The following is a general protocol based on published
methods:

Experimental Workflow for Isolation
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Fermentation & Extraction

(1. Fermentation of Streptomyces sp)
(2. Centrifugation of culture brotf)
G. Acidification of supernatant (pH ~ZD

y

4. Extraction with ethyl acetate

:

5. Concentration of organic phase

Purification

y

G}. Silica gel column chromatograph))
v i

( (Elution with EtOAc-hexanes-AcOH) (7. TLC analysis of fractions

'

G. Isolation of (-)-nonactic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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